Cas no 2228423-28-5 (4-(1-ethoxyethyl)-1H-pyrazole)

• Product Name: 4-(1-ethoxyethyl)-1H-pyrazole
• CAS No: 2228423-28-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6508611
• PubChem ID: 146648142
• Update Time: 2025-11-06

4-(1-ethoxyethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethoxyethyl)-1H-pyrazole
• 1H-Pyrazole, 4-(1-ethoxyethyl)-

• Inchi： 1S/C7H12N2O/c1-3-10-6(2)7-4-8-9-5-7/h4-6H,3H2,1-2H3,(H,8,9)
• InChI Key： JGVLAPRHNBXEGM-UHFFFAOYSA-N
• SMILES： N1C=C(C(OCC)C)C=N1

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 234.5±15.0 °C(Predicted)
• pka: 14.37±0.50(Predicted)

Additional information on 4-(1-ethoxyethyl)-1H-pyrazole

Comprehensive Overview of 4-(1-ethoxyethyl)-1H-pyrazole (CAS No. 2228423-28-5): Properties, Applications, and Innovations

4-(1-ethoxyethyl)-1H-pyrazole (CAS No. 2228423-28-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of pyrazole, this compound features an ethoxyethyl substituent at the 4-position, enhancing its solubility and reactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The compound's CAS number 2228423-28-5 serves as a critical identifier for regulatory and safety documentation.

Recent studies highlight the role of 4-(1-ethoxyethyl)-1H-pyrazole in developing novel anti-inflammatory agents and antimicrobial coatings. Its heterocyclic framework allows for versatile functionalization, making it valuable in high-throughput screening libraries. Industry trends show growing demand for such tailor-made intermediates, driven by advancements in precision medicine and green chemistry. Users frequently search for "pyrazole derivatives solubility" or "CAS 2228423-28-5 synthesis," reflecting interest in its practical applications.

The compound's physicochemical properties, including logP and hydrogen bonding capacity, are optimized for bioavailability—a key focus in drug formulation queries. Analytical techniques like HPLC-MS and NMR are essential for characterizing 4-(1-ethoxyethyl)-1H-pyrazole purity, a topic often searched alongside "analytical method validation." Innovations in continuous flow chemistry have also improved its scalable production, addressing FAQs about "cost-effective heterocycle synthesis."

In agrochemicals, this pyrazole derivative demonstrates potential as a plant growth regulator precursor. Environmental compatibility studies correlate with popular searches like "eco-friendly crop protection." Regulatory databases list CAS 2228423-28-5 under research codes, emphasizing compliance with REACH and OECD guidelines—frequent keywords in regulatory chemistry discussions.

Future directions include exploring 4-(1-ethoxyethyl)-1H-pyrazole in catalysis and material science, aligning with trends in "smart materials design." Its thermal stability (>200°C) makes it suitable for polymeric additives, another trending search term. Collaborative projects between academia and industry aim to patent novel applications, boosting visibility for "IP strategy in fine chemicals."

To summarize, 4-(1-ethoxyethyl)-1H-pyrazole (CAS No. 2228423-28-5) bridges multiple disciplines, from medicinal chemistry to sustainable agriculture. Its evolving profile meets both scientific and industrial demands, as evidenced by search patterns around "specialty chemicals market growth" and "structure-activity relationship optimization."